molecular formula C14H17N2O5P B1623904 Phosphoric acid, 1,6-dihydro-6-oxo-1-phenyl-3-pyridazinyl diethyl ester CAS No. 63135-29-5

Phosphoric acid, 1,6-dihydro-6-oxo-1-phenyl-3-pyridazinyl diethyl ester

Cat. No. B1623904
CAS RN: 63135-29-5
M. Wt: 324.27 g/mol
InChI Key: MHICILHCOSRBTA-UHFFFAOYSA-N
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Description

Phosphoric acid, 1,6-dihydro-6-oxo-1-phenyl-3-pyridazinyl diethyl ester is a useful research compound. Its molecular formula is C14H17N2O5P and its molecular weight is 324.27 g/mol. The purity is usually 95%.
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properties

CAS RN

63135-29-5

Product Name

Phosphoric acid, 1,6-dihydro-6-oxo-1-phenyl-3-pyridazinyl diethyl ester

Molecular Formula

C14H17N2O5P

Molecular Weight

324.27 g/mol

IUPAC Name

diethyl (6-oxo-1-phenylpyridazin-3-yl) phosphate

InChI

InChI=1S/C14H17N2O5P/c1-3-19-22(18,20-4-2)21-13-10-11-14(17)16(15-13)12-8-6-5-7-9-12/h5-11H,3-4H2,1-2H3

InChI Key

MHICILHCOSRBTA-UHFFFAOYSA-N

SMILES

CCOP(=O)(OCC)OC1=NN(C(=O)C=C1)C2=CC=CC=C2

Canonical SMILES

CCOP(=O)(OCC)OC1=NN(C(=O)C=C1)C2=CC=CC=C2

Other CAS RN

63135-29-5

Origin of Product

United States

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